Cas no 631909-12-1 ((5-(Hydroxymethyl)-2-methylphenyl)boronic acid)

• Product Name: (5-(Hydroxymethyl)-2-methylphenyl)boronic acid
• CAS No: 631909-12-1
• MF: C₈H₁₁BO₃
• MW: 165.982142686844
• MDL: MFCD18827147
• CID: 959089
• PubChem ID: 45116881
• Update Time: 2025-04-19

(5-(Hydroxymethyl)-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-(Hydroxymethyl)-2-methylphenyl)boronic acid
• LogP
• [5-(hydroxymethyl)-2-methylphenyl]boronic acid
• Boronic acid, [5-(hydroxymethyl)-2-methylphenyl]- (9CI)
• MFCD18827147
• DTXSID40668507
• Boronicacid,[5-(hydroxymethyl)-2-methylphenyl]-(9CI)
• (5-(Hydroxymethyl)-2-methylphenyl)boronicacid
• AKOS022171506
• O10118
• 631909-12-1
• CS-0189981
• 5-Hydroxymethyl-2-methylphenylboronic acid
• AS-49915

• MDL： MFCD18827147
• Inchi： 1S/C8H11BO3/c1-6-2-3-7(5-10)4-8(6)9(11)12/h2-4,10-12H,5H2,1H3
• InChI Key： ABMKIRKBSCIMKL-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C)=C(B(O)O)C=1

Computed Properties

• Exact Mass: 165.08373
• Monoisotopic Mass: 166.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 387.1±52.0 °C at 760 mmHg
• Flash Point: 187.9±30.7 °C
• PSA: 60.69
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(5-(Hydroxymethyl)-2-methylphenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols